Cas no 1392804-11-3 (1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane)

• Product Name: 1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane
• CAS No: 1392804-11-3
• MF: C₁₂H₂₂N₂O₂
• MW: 226.3153
• MDL: MFCD23106186
• CID: 4668371
• PubChem ID: 72207745
• Update Time: 2024-11-04

1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1-(Boc-aminomethyl)-2-azabicyclo[3.1.1]heptane
• PB35679
• tert-butyl N-{2-azabicyclo[3.1.1]heptan-1-
• Carbamic acid, N-(2-azabicyclo[3.1.1]hept-1-ylmethyl)-, 1,1-dimethylethyl ester
• tert-butyl N-{[(1r,5s)-2-azabicyclo[3.1.1]heptan-1-yl]methyl}carbamate
• tert-butyl N-(2-azabicyclo[3.1.1]heptan-1-ylmethyl)carbamate
• tert-butyl N-({2-azabicyclo[3.1.1]heptan-1-yl}methyl)carbamate
• EN300-10825739
• 1392804-11-3
• DTXSID601135969
• CS-0057657
• P13671
• EN300-23669836

• MDL： MFCD23106186
• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)13-8-12-6-9(7-12)4-5-14-12/h9,14H,4-8H2,1-3H3,(H,13,15)
• InChI Key： GHVNTNNVOUVBBI-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N([H])C([H])([H])C12C([H])([H])C([H])(C([H])([H])C([H])([H])N1[H])C2([H])[H])=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.3